8-Bromo-2-chloro-3-iodoquinoline

• IUPAC Name: 8-bromo-2-chloro-3-iodoquinoline
• InChI: InChI=1S/C9H4BrClIN/c10-6-3-1-2-5-4-7(12)9(11)13-8(5)6/h1-4H
• InChI Key: LUWPZLXEIPSUQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC(=C(N=C2C(=C1)Br)Cl)I
• Molecular Formula: C9H4BrClIN
• Molecular Weight: 368.39 g/mol
• CAS No.: 590371-88-3

Description

8-Bromo-2-chloro-3-iodoquinoline is a heterocyclic compound containing a quinoline ring system. It is a colorless solid with a melting point of 88-90 °C and a boiling point of 250 °C. This compound is an important intermediate in the synthesis of various organic compounds and has been used in various scientific applications.

Scientific Research Applications

Synthesis and Chemical Properties

• Bromo-iodoquinoline compounds, like 8-Bromo-2-chloro-3-iodoquinoline, are important intermediates in the synthesis of biologically active compounds. For example, 6-bromo-4-iodoquinoline is used in synthesizing compounds like GSK2126458, with potential applications in various biological activities (Wang et al., 2015).

Antitumor Activity

• Certain halogen-substituted quinolines have been studied for their antitumor properties. For instance, halogenated 4-(3,3-dimethyl-1-triazeno)quinolines, similar in structure to this compound, have shown significant antitumor activity against murine leukemias (Lin & Loo, 1978).

Antiviral Applications

• Halogenated quinolines, such as Clioquinol and its analogues, have been discovered as potent inhibitors of SARS-CoV-2 infection. They inhibit the interaction between ACE2 and the Spike protein of the virus, suggesting potential as therapeutic agents for COVID-19 (Olaleye et al., 2021).

Crystal Structure Analysis

• Research on the crystal structure of related compounds, like 7-iodo-8-hydroxyquinoline, provides insights into the molecular configuration and potential chemical interactions of these molecules (Shoja et al., 1997).

In Vitro Cytotoxic Studies

• 8-Hydroxyquinoline derived compounds with halogen substitutions have been studied for their cytotoxic effects, particularly in relation to cancer cell lines. The research suggests potential applications in cancer therapy (Kotian et al., 2021).

Safety and Hazards

Safety data sheets advise avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes when handling 8-Bromo-2-chloro-3-iodoquinoline. It is recommended to use personal protective equipment, ensure adequate ventilation, and remove all sources of ignition.

Future Directions

8-Bromo-2-chloro-3-iodoquinoline is currently used for research purposes. Given its unique properties and potential, it may find broader applications in the future, particularly in the field of medicinal chemistry.

Mechanism of Action

Target of Action

Quinoline and its analogues, to which this compound belongs, are known to play a major role in medicinal chemistry . They are often used as scaffolds in drug discovery .

Mode of Action

Quinoline derivatives are known to interact with their targets through various mechanisms, including reductive elimination and dehydrative cyclo-condensation .

Biochemical Pathways

Quinoline derivatives are known to influence a wide range of biological and pharmaceutical activities .

Pharmacokinetics

The compound’s molecular weight is 36840 , which could influence its bioavailability.

Result of Action

Quinoline derivatives are known for their potential biological and pharmaceutical activities .

Action Environment

It is generally recommended to store the compound in a dry environment at 2-8°c to maintain its stability .

Biochemical Analysis

Biochemical Properties

8-Bromo-2-chloro-3-iodoquinoline plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been observed to interact with cytochrome P450 enzymes, which are involved in the metabolism of various xenobiotics and endogenous compounds. The nature of these interactions often involves the binding of this compound to the active site of the enzyme, leading to either inhibition or modulation of enzyme activity .

Cellular Effects

The effects of this compound on different cell types and cellular processes are profound. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can modulate the activity of signaling pathways such as the MAPK/ERK pathway, which is crucial for cell proliferation and differentiation. Additionally, it can alter the expression of genes involved in apoptosis and cell cycle regulation, thereby affecting cell survival and growth .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, leading to changes in their conformation and activity. For instance, it has been reported to inhibit the activity of certain kinases by binding to their ATP-binding sites. This inhibition can result in the downregulation of downstream signaling pathways and subsequent changes in gene expression. Additionally, this compound can induce oxidative stress by generating reactive oxygen species (ROS), which can further influence cellular functions .

Temporal Effects in Laboratory Settings

The stability and effects of this compound over time in laboratory settings are crucial for understanding its long-term impact on cellular function. Studies have shown that the compound is relatively stable under standard laboratory conditions, with minimal degradation over time. Prolonged exposure to light and heat can lead to its degradation, resulting in reduced efficacy. Long-term studies in in vitro and in vivo settings have demonstrated that this compound can have sustained effects on cellular processes, including prolonged inhibition of enzyme activity and persistent changes in gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound has been shown to have minimal toxic effects and can effectively modulate biochemical pathways. At higher doses, it can induce toxic effects, including hepatotoxicity and nephrotoxicity. Threshold effects have been observed, where a certain dosage level is required to achieve significant biochemical modulation without causing adverse effects. These findings highlight the importance of optimizing dosage levels for therapeutic applications .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that influence its metabolism. It is primarily metabolized by cytochrome P450 enzymes, leading to the formation of various metabolites. These metabolites can further interact with other metabolic pathways, affecting metabolic flux and metabolite levels. The compound’s metabolism can also influence its pharmacokinetics and pharmacodynamics, impacting its overall efficacy and safety .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be actively transported across cell membranes by ATP-binding cassette (ABC) transporters, influencing its intracellular concentration and localization. Additionally, binding proteins such as albumin can facilitate its distribution within the bloodstream, affecting its bioavailability and tissue distribution .

Subcellular Localization

This compound exhibits specific subcellular localization, which can influence its activity and function. The compound can be targeted to specific cellular compartments or organelles through targeting signals or post-translational modifications. For instance, it can localize to the mitochondria, where it can induce mitochondrial dysfunction and apoptosis. Additionally, its localization to the nucleus can influence gene expression by interacting with transcription factors and other nuclear proteins .